N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[2-[1-(4-chlorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C23H17ClFN7O3/c1-13-10-19(27-20(33)12-35-18-5-3-2-4-17(18)25)32(30-13)23-28-21-16(22(34)29-23)11-26-31(21)15-8-6-14(24)7-9-15/h2-11H,12H2,1H3,(H,27,33)(H,28,29,34)
• InChI Key: XDNYMPCKZIVGJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)COC2=CC=CC=C2F)C3=NC4=C(C=NN4C5=CC=C(C=C5)Cl)C(=O)N3
• Molecular Formula: C23H17ClFN7O3
• Molecular Weight: 493.9 g/mol

Description

N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C23H17ClFN7O3 and its molecular weight is 493.88. The purity is usually 95%.
BenchChem offers high-quality N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

• N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide and its derivatives have been studied for their potential antitumor properties. In a study by El-Morsy et al. (2017), it was found that certain derivatives showed mild to moderate antitumor activity against the human breast adenocarcinoma cell line MCF7, with one derivative displaying significant activity with an IC50 value in the micromolar range El-Morsy et al. (2017).

Synthesis and Characterization

• The synthesis and characterization of various derivatives of this compound have been a focus of several studies. For example, Salian et al. (2017) conducted a study on the synthesis and spectroscopic characterization of a related compound, providing detailed insight into the molecular structure and properties Salian et al. (2017).

Anticancer and Antimicrobial Activity

• The compound's derivatives have also been explored for their potential anticancer and antimicrobial activities. A study by Hafez et al. (2016) synthesized derivatives of this compound and evaluated them for their in vitro antimicrobial and anticancer activity. Some compounds exhibited higher anticancer activity than the reference drug doxorubicin and also showed good to excellent antimicrobial activity Hafez et al. (2016).

Herbicidal Activity

• In addition to antitumor and antimicrobial properties, some derivatives have shown promise in herbicidal applications. Luo et al. (2017) synthesized a series of derivatives and found that certain compounds exhibited good inhibition activities against specific plants at certain dosages Luo et al. (2017).